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Compound of Interest

Compound Name: 2-Bromo-6-fluorotoluene

Cat. No.: B073676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2-Bromo-6-fluorotoluene (CAS No.

1422-54-4). This document is intended to support researchers, scientists, and drug

development professionals in the safe handling, use, and management of this compound. The

information presented is collated from publicly available Safety Data Sheets (SDS) and outlines

the known hazards, their classifications, and the standardized experimental protocols used to

determine these classifications.

GHS Hazard Classification Summary
2-Bromo-6-fluorotoluene is classified under multiple hazard categories according to the GHS.

The signal word associated with this chemical is "Warning".[1][2] The following pictograms are

used to communicate its hazards:

GHS07 (Exclamation Mark): Represents hazards such as acute toxicity (harmful), skin

irritation or rash, serious eye irritation, and respiratory irritation.[1]

GHS09 (Environment): Indicates that the substance is hazardous to the aquatic

environment.[1]

The detailed GHS hazard classifications and corresponding statements are summarized in the

table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[2][3][4]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects.[1]

Flammable Liquids Category 4
H227: Combustible liquid.[2][4]

[5]

Physicochemical and Toxicological Data
While specific experimental quantitative data such as LD50 or EC50 values for 2-Bromo-6-
fluorotoluene are not consistently available in the public domain, some classifications may be

derived from Quantitative Structure-Activity Relationship (QSAR) models.[1] The available

physical and chemical properties are presented below.

Property Value

Molecular Formula C7H6BrF

Molecular Weight 189.02 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 180 °C / 356 °F[4]

Flash Point 76 °C / 168.8 °F[4]

Specific Gravity 1.53 g/cm³[4]
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Experimental Protocols for GHS Classification
The GHS classifications are based on standardized experimental procedures, often following

guidelines set by the Organisation for Economic Co-operation and Development (OECD). The

likely methodologies for determining the key health and environmental hazards of 2-Bromo-6-
fluorotoluene are detailed below.

Acute Oral Toxicity (OECD Guideline 420, 423, or 425)
The "Harmful if swallowed" classification (Acute Toxicity, Oral, Category 4) is determined by

assessing the lethal dose 50 (LD50), which is the statistically estimated dose of a substance

expected to cause death in 50% of a test animal population.[6][7][8]

Methodology:

Test Species: Typically, the rat is the preferred species.

Administration: The test substance is administered orally in a single dose.

Dosage: A stepwise procedure is used with a limited number of animals at each step.

Common methods include the Fixed-Dose Procedure (OECD 420), the Acute Toxic Class

Method (OECD 423), and the Up-and-Down Procedure (OECD 425).

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and

mortality.

Endpoint: The LD50 value is calculated. For Category 4, the LD50 is between 300 and 2000

mg/kg body weight.

Skin Irritation (OECD Guideline 404)
The "Causes skin irritation" classification (Skin Corrosion/Irritation, Category 2) is based on the

substance's ability to cause reversible inflammatory changes to the skin.[3][5][9]

Methodology:

Test Species: The albino rabbit is the recommended species.
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Application: A small amount of the substance (0.5 mL for liquids) is applied to a shaved patch

of skin.

Exposure: The substance is held in contact with the skin under a semi-occlusive dressing for

4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Scoring: The severity of the reactions is scored. A mean score of ≥ 2.3 and ≤ 4.0 for

erythema or edema across the test animals typically results in a Category 2 classification.

Eye Irritation (OECD Guideline 405)
The "Causes serious eye irritation" classification (Serious Eye Damage/Eye Irritation, Category

2) is determined by the substance's potential to cause changes in the eye that are fully

reversible within 21 days.[2][4][10]

Methodology:

Test Species: The albino rabbit is the preferred species.

Application: A single dose of the substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for effects

on the cornea, iris, and conjunctiva.

Scoring: Lesions are scored based on their severity. A substance is classified as a Category

2 irritant if it produces a positive response in at least 2 of 3 tested animals, with mean scores

of ≥ 2.5 for corneal opacity, ≥ 1 for iritis, or ≥ 2 for conjunctival redness or chemosis.

Hazardous to the Aquatic Environment (OECD Guideline
202 or 203)
The classification "Toxic to aquatic life with long lasting effects" (Hazardous to the Aquatic

Environment, Long-term Hazard, Category 2) is based on the substance's acute and/or chronic
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toxicity to aquatic organisms, as well as its potential for bioaccumulation and degradation.

Methodology:

Test Species: Standard test species include fish (e.g., Pimephales promelas, OECD 203),

aquatic invertebrates (e.g., Daphnia magna, OECD 202), and algae (e.g., Selenastrum

capricornutum).

Exposure: Organisms are exposed to a range of concentrations of the test substance in a

controlled environment.

Endpoint: For acute toxicity, the EC50 (in invertebrates and algae) or LC50 (in fish) is

determined over a short period (e.g., 48 or 96 hours). For Category 2, the acute toxicity is

between 1 and 10 mg/L.

Long-term Hazard: This classification also considers the substance's persistence and

bioaccumulation potential. If the substance is not rapidly degradable or has a high potential

to bioaccumulate, the classification is more severe.

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of a chemical

substance like 2-Bromo-6-fluorotoluene, starting from data collection to the assignment of

hazard statements.
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Caption: GHS classification workflow for a chemical substance.

Signaling Pathway for Skin Irritation
The following diagram illustrates a simplified signaling pathway that can be initiated by a skin

irritant, leading to an inflammatory response.
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Caption: Simplified signaling pathway for skin irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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